ML336

• CAS No.: 1613465-33-0
• Product Name: ML336
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4
• IUPAC Name: 2-[(1,4-dimethylpiperazin-2-ylidene)amino]-5-nitro-N-phenylbenzamide
• Standard InChI: InChI=1S/C19H21N5O3/c1-22-10-11-23(2)18(13-22)21-17-9-8-15(24(26)27)12-16(17)19(25)20-14-6-4-3-5-7-14/h3-9,12H,10-11,13H2,1-2H3,(H,20,25)
• Standard InChIKey: DCAMTBFFNOHDAW-DYTRJAOYSA-N
• SMILES: CN1CCN(C(=NC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)NC3=CC=CC=C3)C1)C
• Appearance: Solid powder
• Description: ML336 is an inhibitor of of the Venezuelan equine encephalitis virus (VEEV) strain TC-83.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ML336; ML-336; ML 336
• Reference: 1: Schroeder CE, Yao T, Sotsky J, Smith RA, Roy S, Chu YK, Guo H, Tower NA, Noah JW, McKellip S, Sosa M, Rasmussen L, Smith LH, White EL, Aubé J, Jonsson CB, Chung D, Golden JE. Development of (E)-2-((1,4-dimethylpiperazin-2-ylidene)amino)-5-nitro-N-phenylbenzamide, ML336: Novel 2-amidinophenylbenzamides as potent inhibitors of venezuelan equine encephalitis virus. J Med Chem. 2014 Oct 23;57(20):8608-21. doi: 10.1021/jm501203v. Epub 2014 Oct 7. PubMed PMID: 25244572; PubMed Central PMCID: PMC4207539.; 2: Chung D, Schroeder CE, Sotsky J, Yao T, Roy S, Smith RA, Tower NA, Noah JW, McKellip S, Sosa M, Rasmussen L, White EL, Aubé J, Golden JE. ML336: Development of Quinazolinone-Based Inhibitors Against Venezuelan Equine Encephalitis Virus (VEEV). 2012 Dec 17 [updated 2013 Nov 7]. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Available from http://www.ncbi.nlm.nih.gov/books/NBK179829/ PubMed PMID: 24479198.; 3: Lent MD, Petrovic LE, Swanson JA, Olson CM. Maternal mental health and the persistence of food insecurity in poor rural families. J Health Care Poor Underserved. 2009 Aug;20(3):645-61. doi: 10.1353/hpu.0.0182. PubMed PMID: 19648695.
• PubChem Compound: 71301451
• Last Modified: Nov 11 2021